Cas no 2138227-71-9 (3-[5-(bromomethyl)-2-methoxyphenyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)

• Product Name: 3-[5-(bromomethyl)-2-methoxyphenyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• CAS No: 2138227-71-9
• MF: C₁₄H₁₆BrN₃O
• MW: 322.200342178345
• CID: 5800410
• PubChem ID: 165458859
• Update Time: 2025-06-29

3-[5-(bromomethyl)-2-methoxyphenyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-[5-(bromomethyl)-2-methoxyphenyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• EN300-741623
• 2138227-71-9

• Inchi： 1S/C14H16BrN3O/c1-19-14-3-2-10(7-15)6-11(14)12-8-17-18-5-4-16-9-13(12)18/h2-3,6,8,16H,4-5,7,9H2,1H3
• InChI Key： CQEKQTKPJIHWQQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)C1C=NN2CCNCC2=1)OC

Computed Properties

• Exact Mass: 321.04767g/mol
• Monoisotopic Mass: 321.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-[5-(bromomethyl)-2-methoxyphenyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

Professional Introduction to 3-[5-(bromomethyl-2-methoxyphenyl)]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2138227-71-9)

3-[5-(bromomethyl-2-methoxyphenyl)]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2138227-71-9, this compound represents a fascinating molecular scaffold that combines the structural features of pyrazole and pyrazine rings, making it a valuable building block for designing novel bioactive molecules. The presence of both bromomethyl and 2-methoxyphenyl substituents introduces unique reactivity and functionalization possibilities, which are exploited in various synthetic pathways to create more complex and pharmacologically relevant derivatives.

The compound's significance in medicinal chemistry stems from its ability to serve as a precursor for the development of drugs targeting a wide range of therapeutic areas. Pyrazolo[1,5-a]pyrazines are known for their broad biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. The bromomethyl group on the phenyl ring provides a reactive site for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacophores. This flexibility is particularly advantageous in drug discovery pipelines where rapid and efficient synthesis of analogs is crucial.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets implicated in cancer and inflammatory diseases. The scaffold of 3-[5-(bromomethyl-2-methoxyphenyl)]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has been explored as a potential lead compound due to its ability to mimic natural substrates and interfere with enzymatic activity. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on various kinases by binding to their active sites and disrupting normal signaling pathways. This has opened up new avenues for the development of targeted therapies that could offer improved efficacy and reduced side effects compared to existing treatments.

The 2-methoxyphenyl moiety in the molecule also contributes to its pharmacological potential by influencing both solubility and metabolic stability. Methoxy groups are commonly found in biologically active compounds due to their ability to enhance lipophilicity while maintaining good water solubility. This balance is critical for drug candidates that need to traverse biological membranes while remaining stable in biological fluids. Additionally, the methoxy group can serve as a site for further chemical modification, allowing for the creation of more sophisticated derivatives with tailored biological profiles.

The synthesis of 3-[5-(bromomethyl-2-methoxyphenyl)]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine involves multi-step organic transformations that highlight the compound's synthetic utility. The pyrazolo[1,5-a]pyrazine core can be constructed through cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent bromination at the desired position on the phenyl ring followed by methoxylation completes the molecular framework. These synthetic strategies are well-documented in the literature and have been optimized for high yields and purity.

The compound's reactivity also makes it an attractive candidate for exploring novel chemical reactions and methodologies. Researchers have leveraged its bromomethyl functionality to develop new cross-coupling reactions or as a substrate for radical-mediated transformations. Such studies not only expand the synthetic toolbox but also provide insights into reaction mechanisms that could be applied to other challenging molecular systems. The ability to generate diverse derivatives through these reactions is crucial for understanding structure-activity relationships (SAR) and optimizing drug candidates.

In conclusion, 3-[5-(bromomethyl-2-methoxyphenyl)]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2138227-71-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable versatile chemical modifications that can be exploited in drug discovery efforts targeting various diseases. The ongoing studies into its derivatives highlight its importance as a scaffold for developing novel bioactive molecules with therapeutic implications. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.